Cas no 827629-53-8 (1H-Pyrazole-4-carbonitrile, 5-amino-1-octyl-)

1H-Pyrazole-4-carbonitrile, 5-amino-1-octyl- structure
827629-53-8 structure
Product Name:1H-Pyrazole-4-carbonitrile, 5-amino-1-octyl-
CAS No:827629-53-8
MF:C12H20N4
MW:220.314002037048
CID:682651
PubChem ID:67144054
Update Time:2025-04-19

1H-Pyrazole-4-carbonitrile, 5-amino-1-octyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carbonitrile, 5-amino-1-octyl-
    • 5-amino-1-octylpyrazole-4-carbonitrile
    • 827629-53-8
    • SCHEMBL1740693
    • DTXSID20736511
    • MZGZOWSHVDBAPG-UHFFFAOYSA-N
    • 5-amino-1-octyl-1H-pyrazole-4-carbonitrile
    • Inchi: 1S/C12H20N4/c1-2-3-4-5-6-7-8-16-12(14)11(9-13)10-15-16/h10H,2-8,14H2,1H3
    • InChI Key: MZGZOWSHVDBAPG-UHFFFAOYSA-N
    • SMILES: N1(C(=C(C#N)C=N1)N)CCCCCCCC

Computed Properties

  • Exact Mass: 220.16879665g/mol
  • Monoisotopic Mass: 220.16879665g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 67.6Ų
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